Cas no 113081-51-9 (2-(3-Methoxy-4-bromophenyl)ethylamine)

• Product Name: 2-(3-Methoxy-4-bromophenyl)ethylamine
• CAS No: 113081-51-9
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• MDL: MFCD11053672
• CID: 130036
• PubChem ID: 20160693
• Update Time: 2025-04-19

2-(3-Methoxy-4-bromophenyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,4-bromo-3-methoxy-
• 2-(4-bromo-3-methoxyphenyl)ethanamine
• 2-(3-METHOXY-4-BROMOPHENYL)ETHYLAMINE
• 4-Bromo-3-methoxyphenethylamine
• Benzeneethanamine,4-bromo-3-methoxy
• 2-(4-BroMo-3-Methoxy-phenyl)-ethylaMine
• 2-(4-bromo-3-methoxyphenyl)ethan-1-amine
• 113081-51-9
• KNLHFRSNELASBY-UHFFFAOYSA-N
• A907395
• DTXSID10603142
• MFCD11053672
• 4-bromo-3-methoxyphenethyl amine
• SCHEMBL153912
• Benzeneethanamine, 4-bromo-3-methoxy-
• AS-37966
• AKOS022931443
• 2-(3-Methoxy-4-bromophenyl)ethylamine

• MDL： MFCD11053672
• Inchi： 1S/C9H12BrNO/c1-12-9-6-7(4-5-11)2-3-8(9)10/h2-3,6H,4-5,11H2,1H3
• InChI Key： KNLHFRSNELASBY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)CCN

Computed Properties

• Exact Mass: 229.01000
• Monoisotopic Mass: 229.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.4±0.1 g/cm3
• Boiling Point: 303.2±27.0 °C at 760 mmHg
• Flash Point: 137.2±23.7 °C
• PSA: 35.25000
• LogP: 2.65920
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(3-Methoxy-4-bromophenyl)ethylamine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature